6-Acetyl-7-chloro-1H-pyrazolo[4,3-b]pyridine

• Molecular Formula: C8H6ClN3O
• Molecular Weight: 195.60 g/mol
• IUPAC Name: 1-(7-chloro-1H-pyrazolo[4,3-b]pyridin-6-yl)ethanone
• InChI: InChI=1S/C8H6ClN3O/c1-4(13)5-2-10-6-3-11-12-8(6)7(5)9/h2-3H,1H3,(H,11,12)
• InChI Key: YGEPLPXGZARNJG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN=C2C=NNC2=C1Cl

Description

6-Acetyl-7-chloro-1H-pyrazolo[4,3-b]pyridine is a useful research compound. Its molecular formula is C8H6ClN3O and its molecular weight is 195.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-acetyl-4,7-dihydro-7-oxo-1H-pyrazolo-[4,3-b]pyridine (D14, 1.6 g, 9 mmol) and phosphorus oxychloride (15 ml) was heated at 80° C. for 30 min. Excess reagent was removed in vacuo, water was added and the mixture was adjusted to pH 9 with 10% sodium carbonate solution. The resulting mixture was extracted with ethyl acetate (4×50 ml), and the extracts were washed with brine, dried (MgSO4) and evaporated in vacuo to leave the title compound as a yellow solid, which was used without further purification.